Cas no 1936536-80-9 (3-(oxetan-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(oxetan-3-yl)-3-oxopropanenitrile
• CAS No: 1936536-80-9
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 5696152
• PubChem ID: 130967168
• Update Time: 2026-03-11

3-(oxetan-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(oxetan-3-yl)-3-oxopropanenitrile
• 1936536-80-9
• AT31204

• Inchi： 1S/C6H7NO2/c7-2-1-6(8)5-3-9-4-5/h5H,1,3-4H2
• InChI Key： PSNCMOVUAAEYRS-UHFFFAOYSA-N
• SMILES： O1CC(C(CC#N)=O)C1

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.1Ų